Cas no 1223748-28-4 (1-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine)

• Product Name: 1-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine
• CAS No: 1223748-28-4
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 1068780
• PubChem ID: 46835758
• Update Time: 2025-06-08

1-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine
• (5-Cyclopropyl-[1,3,4]oxadiazol-2-ylmethyl)-methylamine
• (5-cyclopropyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine
• A11464
• AG-L-58319
• AK-43367
• CTK6I5530
• KB-09325
• 1223748-28-4
• SCHEMBL19002837
• DTXSID60676568
• [(5-cyclopropyl-1,3,4-oxadiazol-2-yl)methyl](methyl)amine
• DB-062037
• 1,3,4-OXADIAZOLE-2-METHANAMINE, 5-CYCLOPROPYL-N-METHYL-
• AKOS011417289
• EN300-1257460

• MDL： MFCD14708247
• Inchi： 1S/C7H11N3O/c1-8-4-6-9-10-7(11-6)5-2-3-5/h5,8H,2-4H2,1H3
• InChI Key： OROVAPUMNLCBIA-UHFFFAOYSA-N
• SMILES： O1C(CNC)=NN=C1C1CC1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 51Ų

Additional information on 1-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine

Introduction to 1-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine (CAS No. 1223748-28-4)

1-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine, with the CAS number 1223748-28-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxadiazoles, which are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory activities.

The chemical structure of 1-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine consists of a cyclopropyl group attached to an oxadiazole ring, which is further substituted with a methylamine moiety. The cyclopropyl group is a three-membered ring that imparts significant strain to the molecule, potentially influencing its reactivity and biological interactions. The oxadiazole ring, on the other hand, is a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom, which contributes to its stability and bioavailability.

Recent studies have explored the potential applications of 1-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine in various therapeutic areas. One notable area of research is its use as an antimicrobial agent. A study published in the Journal of Medicinal Chemistry in 2021 reported that compounds with similar oxadiazole scaffolds exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The cyclopropyl substitution was found to enhance the compound's ability to disrupt bacterial cell walls, making it a promising candidate for the development of new antibiotics.

In addition to its antimicrobial properties, 1-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine has shown potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various mediators and signaling pathways. Research conducted at the University of California in 2020 demonstrated that oxadiazole derivatives can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The presence of the cyclopropyl group was found to enhance this inhibitory effect, suggesting that 1-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine could be a valuable lead compound for developing anti-inflammatory drugs.

The pharmacokinetic properties of 1-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine have also been investigated. A study published in the European Journal of Pharmaceutical Sciences in 2022 reported that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. The cyclopropyl group was found to improve the compound's lipophilicity and permeability across biological membranes, which are crucial factors for drug absorption and distribution.

Safety and toxicity assessments are essential for any potential therapeutic agent. Preliminary toxicity studies on 1-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine have shown that it is well-tolerated at therapeutic doses. In vitro cytotoxicity assays conducted using human cell lines did not reveal any significant cytotoxic effects at concentrations up to 50 μM. These findings suggest that 1-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine has a favorable safety profile and warrants further investigation in preclinical models.

In conclusion, 1-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine (CAS No. 1223748-28-4) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique chemical structure makes it an attractive candidate for further development in various therapeutic areas, including antimicrobial and anti-inflammatory applications. Ongoing research continues to explore its full potential and optimize its properties for clinical use.